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Compound of Interest

Compound Name: 2,5-Dihydroxybenzaldehyde

Cat. No.: B135720 Get Quote

Essential Safety and Handling Guide for 2,5-
Dihydroxybenzaldehyde
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of 2,5-Dihydroxybenzaldehyde (CAS No. 1194-98-5), also known as

Gentisaldehyde. Adherence to these procedures is critical to minimize risks and ensure a safe

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2,5-Dihydroxybenzaldehyde is classified as a hazardous chemical that can cause skin

irritation, serious eye irritation, and may lead to an allergic skin reaction or respiratory

irritation[1][2]. Therefore, appropriate personal protective equipment must be worn at all times.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specificatio Standard

Eye Protection Goggles or face shield
OSHA 29 CFR 1910.133 or

European Standard EN166[1]

Hand Protection
Protective gloves (e.g., Nitrile

rubber)

Consult glove manufacturer for

breakthrough time

Body Protection
Long-sleeved clothing or lab

coat
N/A

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required if exposure limits are

exceeded or irritation is

experienced[1]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2,5-Dihydroxybenzaldehyde is crucial to prevent exposure

and contamination.

1. Preparation:

Ensure a well-ventilated area, such as a chemical fume hood, is used for all handling

procedures.

Verify that an eyewash station and safety shower are readily accessible.[1]

Assemble all necessary PPE as detailed in Table 1.

Have spill control materials (e.g., absorbent pads, sand) readily available.

2. Handling:

Avoid generating dust.[1]

Weigh and transfer the chemical within the ventilated enclosure.

Do not get the chemical in eyes, on skin, or on clothing.[1]
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Avoid ingestion and inhalation.[1]

Wash hands thoroughly after handling.[1]

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4]

Keep away from heat, sparks, and open flames.[4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

4. First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1][2]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, call a physician.[1][2]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if you

feel unwell.[1][2]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Get

medical aid.[2][4]

Disposal Plan
Proper disposal of 2,5-Dihydroxybenzaldehyde and its containers is essential to prevent

environmental contamination.

Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]

All waste must be handled in accordance with local, state, and federal regulations.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC114840050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC114840050&countryCode=US&language=en
https://www.dakenchem.com/25-dihydroxybenzaldehyde/
https://www.chemicalbook.com/ProductMSDSDetailCB7146305_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB7146305_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC114840050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC114840050&countryCode=US&language=en
https://www.fishersci.es/store/msds?partNumber=10530401&countryCode=ES&language=en
https://www.fishersci.com/store/msds?partNumber=AC114840050&countryCode=US&language=en
https://www.fishersci.es/store/msds?partNumber=10530401&countryCode=ES&language=en
https://www.fishersci.com/store/msds?partNumber=AC114840050&countryCode=US&language=en
https://www.fishersci.es/store/msds?partNumber=10530401&countryCode=ES&language=en
https://www.fishersci.es/store/msds?partNumber=10530401&countryCode=ES&language=en
https://www.chemicalbook.com/ProductMSDSDetailCB7146305_EN.htm
https://www.benchchem.com/product/b135720?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC114840050&countryCode=US&language=en
https://datasheets.scbt.com/sc-238279.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated PPE: Contaminated work clothing should not be allowed out of the workplace.

[1] Dispose of contaminated gloves and clothing as hazardous waste.

Empty Containers: Do not reuse empty containers. Dispose of them in accordance with

official regulations.

Workflow for Safe Handling of 2,5-
Dihydroxybenzaldehyde
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Caption: Workflow for the safe handling of 2,5-Dihydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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